Cas no 685525-40-0 (3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 685525-40-0
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• MDL: MFCD05031219
• CID: 1074930
• PubChem ID: 3293458
• Update Time: 2025-10-28

3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)propanoic acid
• 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• AKOS003387862
• 685525-40-0
• MFCD05031219
• VS-09740
• CHEMBL4802816
• FT-0705753
• CS-0314618
• DTXSID00391142
• 3-(3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)propanoicacid
• SCHEMBL6332414
• SMR003523779
• MLS004820203
• G74740
• 1,2,4-oxadiazole-5-propanoic acid, 3-(2-fluorophenyl)-
• STL253065
• DB-027907
• BBL030321
• ALBB-018385
• 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid

• MDL： MFCD05031219
• Inchi： 1S/C11H9FN2O3/c12-8-4-2-1-3-7(8)11-13-9(17-14-11)5-6-10(15)16/h1-4H,5-6H2,(H,15,16)
• InChI Key： OOHZXPIDNZNTAY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 236.06000
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.22000
• LogP: 1.89290

Additional information on 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpropanoic acid

3-(2-Fluorophenyl)-1,2,4-Oxadiazol-5-yl Propanoic Acid: A Comprehensive Overview

3-(2-Fluorophenyl)-1,2,4-Oxadiazol-5-yl Propanoic Acid, also known by its CAS number 685525-40-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The structure of this compound comprises a propanoic acid moiety attached to a 1,2,4-oxadiazole ring system, which is further substituted with a 2-fluorophenyl group. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

The synthesis of 3-(2-Fluorophenyl)-1,2,4-Oxadiazol-5-yl Propanoic Acid involves a multi-step process that typically begins with the preparation of the oxadiazole core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis to accelerate the formation of the oxadiazole ring, significantly reducing reaction times while maintaining product quality. The introduction of the 2-fluorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions optimized for this transformation.

The chemical properties of 3-(2-Fluorophenyl)-1,2,4-Oxadiazol-5-yl Propanoic Acid are heavily influenced by its functional groups. The oxadiazole ring is known for its aromaticity and electron-deficient nature, which can enhance the compound's reactivity in certain reactions. The presence of the fluoro group introduces additional electron-withdrawing effects, further modulating the electronic properties of the molecule. These characteristics make it a valuable substrate for exploring various chemical transformations and biological assays.

In terms of biological activity, recent studies have highlighted the potential of 3-(2-Fluorophenyl)-1,2,4-Oxadiazol-5-yl Propanoic Acid as an inhibitor of key enzymes involved in inflammatory pathways. For example, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX) enzymes. This finding underscores its potential as a lead molecule for developing novel anti-inflammatory drugs.

Beyond its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. Recent work in Nature Communications reported that 3-(2-Fluorophenyl)-1,2,4-Oxadiazol-5-yl Propanoic Acid-based catalysts exhibit exceptional efficiency in asymmetric hydrogenation reactions, offering new possibilities for green chemistry.

The structural versatility of CAS No 685525-40-0 also makes it an attractive target for further modification. Chemists are actively exploring strategies to introduce additional functional groups or modify existing ones to enhance its bioavailability or selectivity. For instance, efforts are underway to develop prodrugs or delivery systems that can improve its pharmacokinetic profile without compromising its therapeutic efficacy.

In conclusion, 3-(2-Fluorophenyl)-1,2,4-Oxadiazol-5-Yl Propanoic Acid, with its unique structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its applications span across drug discovery, catalysis, and materials science, making it a subject of ongoing investigation. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.